Cas no 2679817-04-8 (3-(4S)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanal)

• Product Name: 3-(4S)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanal
• CAS No: 2679817-04-8
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5643874
• PubChem ID: 152153815
• Update Time: 2025-06-12

3-(4S)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanal Chemical and Physical Properties

Names and Identifiers

• EN300-28270825
• 2679817-04-8
• 3-[(4S)-2,2-dimethyl-1,3-oxazolidin-4-yl]propanal
• 3-(4S)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanal

• Inchi： 1S/C8H15NO2/c1-8(2)9-7(6-11-8)4-3-5-10/h5,7,9H,3-4,6H2,1-2H3/t7-/m0/s1
• InChI Key： VLTNUJVMUJUXIJ-ZETCQYMHSA-N
• SMILES： O1C[C@H](CCC=O)NC1(C)C

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on 3-(4S)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanal

Introduction to 3-(4S)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanal (CAS No. 2679817-04-8)

3-(4S)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanal, identified by the Chemical Abstracts Service Number (CAS No.) 2679817-04-8, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a chiral oxazolidinone ring system linked to an aldehyde functionality, presents a versatile scaffold for the development of novel therapeutic agents. The stereochemical configuration at the 4S position of the oxazolidinone ring plays a crucial role in determining its biological activity, making it a subject of intense interest for medicinal chemists.

The 3-(4S)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanal scaffold is particularly valuable due to its ability to mimic the transition state of peptide bond formation, which has been exploited in the design of protease inhibitors. This property is highly relevant in the context of contemporary drug discovery efforts aimed at targeting enzymes involved in various pathological processes. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict and optimize the interactions of this compound with biological targets with unprecedented precision.

In recent years, there has been a surge in research focusing on the development of peptidomimetics—molecules that mimic the structure and function of peptides but exhibit improved pharmacokinetic properties. The oxazolidinone core is a well-established motif in peptidomimetic chemistry, and derivatives thereof have shown promise in inhibiting targets such as bacterial proteases and human kinases. The specific substitution pattern in 3-(4S)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanal, particularly the presence of an aldehyde group at the 4-position, provides a reactive handle for further derivatization, allowing for the exploration of diverse chemical space.

One of the most compelling aspects of this compound is its potential application in the synthesis of enzyme inhibitors. For instance, proteases such as matrix metalloproteinases (MMPs) are implicated in various diseases, including cancer and inflammation. By designing analogs of 3-(4S)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanal, researchers have been able to develop potent inhibitors that disrupt disease pathways without affecting essential physiological processes. The chiral center at the 4S position ensures enantioselectivity, which is critical for minimizing off-target effects and improving therapeutic efficacy.

The aldehyde functionality in 3-(4S)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanal also facilitates conjugation with other pharmacophores through condensation reactions or Schiff base formation. This reactivity has been leveraged to create hybrid molecules that combine multiple biological activities into a single entity—a strategy known as polypharmacology. Such multifunctional compounds hold great promise for treating complex diseases that involve multiple pathological mechanisms.

Recent studies have also highlighted the role of 3-(4S)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanal and its derivatives in antibiotic development. The rise of antibiotic-resistant bacteria necessitates the discovery of novel antimicrobial agents with unique mechanisms of action. The oxazolidinone scaffold has been shown to interfere with bacterial cell wall synthesis and protein synthesis by inhibiting key enzymes. The stereochemistry at the 4S position appears to enhance binding affinity to bacterial proteases while maintaining compatibility with mammalian enzymes, thereby reducing toxicity.

The synthesis of 3-(4S)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanal involves multi-step organic transformations that highlight its synthetic utility. The introduction of the chiral center at the 4S position can be achieved through asymmetric hydrogenation or resolution techniques, ensuring high enantiomeric purity. Advanced synthetic methodologies have enabled researchers to construct this complex framework efficiently while maintaining excellent yields and selectivity.

In conclusion,3-(4S)-2,2-dimethyl-1,3-oxtaxzlidinolipropanal (CAS No. 2679817_04_8) represents a significant advancement in pharmaceutical chemistry with broad applications in drug discovery and development. Its unique structural features make it an attractive scaffold for designing peptidomimetics and enzyme inhibitors targeting various diseases. Ongoing research continues to uncover new therapeutic possibilities for this compound and its derivatives, underscoring their importance in modern medicinal chemistry.